5-bromo-N-(cyanomethyl)-N-ethylthiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-(cyanomethyl)-N-ethylthiophene-2-sulfonamide
• InChI: InChI=1S/C8H9BrN2O2S2/c1-2-11(6-5-10)15(12,13)8-4-3-7(9)14-8/h3-4H,2,6H2,1H3
• InChI Key: LMTUYWQNTYVFNK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC#N)S(=O)(=O)C1=CC=C(S1)Br
• Molecular Formula: C8H9BrN2O2S2
• Molecular Weight: 309.2 g/mol

Description

5-bromo-N-(cyanomethyl)-N-ethylthiophene-2-sulfonamide is a chemical compound that is commonly used in scientific research. This compound has a unique structure that makes it useful in various applications, including drug discovery, medicinal chemistry, and biochemistry.

Scientific Research Applications

5-bromo-N-(cyanomethyl)-N-ethylthiophene-2-sulfonamide has various scientific research applications, including drug discovery and medicinal chemistry. This compound is used as a starting material for the synthesis of various bioactive compounds, such as kinase inhibitors and antitumor agents. It is also used in the development of new drugs for the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 5-bromo-N-(cyanomethyl)-N-ethylthiophene-2-sulfonamide is not fully understood. However, it is believed to work by inhibiting specific enzymes or proteins that are involved in various cellular processes. This inhibition leads to the disruption of cellular signaling pathways, which can result in the inhibition of tumor growth and the treatment of various diseases.
Biochemical and Physiological Effects:
5-bromo-N-(cyanomethyl)-N-ethylthiophene-2-sulfonamide has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in these cells. It also has anti-inflammatory properties, which can be useful in the treatment of various inflammatory diseases. Additionally, it has been shown to have neuroprotective effects, which can be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-(cyanomethyl)-N-ethylthiophene-2-sulfonamide in lab experiments include its unique structure, which makes it useful in various applications. It is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for proper handling and disposal.

Future Directions

There are many future directions for research involving 5-bromo-N-(cyanomethyl)-N-ethylthiophene-2-sulfonamide. One direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the investigation of the mechanism of action of this compound and its potential targets in cellular signaling pathways. Additionally, the synthesis of new analogs of this compound could lead to the discovery of new bioactive compounds with improved properties.

Synthesis Methods

The synthesis of 5-bromo-N-(cyanomethyl)-N-ethylthiophene-2-sulfonamide involves the reaction of 5-bromo-2-thiophenesulfonyl chloride with N-cyanomethyl-N-ethylamine. This reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The product is then purified using column chromatography to obtain pure 5-bromo-N-(cyanomethyl)-N-ethylthiophene-2-sulfonamide.